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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of various organic

compounds in propoxypropanol, a versatile and increasingly important solvent in numerous

industrial and pharmaceutical applications. This document details the physicochemical

properties of propoxypropanol, presents available quantitative solubility data, outlines

experimental protocols for solubility determination, and discusses the key factors influencing

the dissolution of organic compounds in this solvent.

Introduction to Propoxypropanol
Propoxypropanol, also known as propylene glycol n-propyl ether (PnP), is a member of the P-

series glycol ethers. It is a colorless liquid with a mild, ether-like odor. Commercially, it is

typically available as a mixture of isomers, with 1-propoxy-2-propanol being the primary

component (at least 95%), and 2-propoxy-1-propanol as the minor isomer.[1] This dual nature

of ether and alcohol functionalities within its molecular structure gives it a unique solvency

profile, exhibiting both hydrophilic and hydrophobic characteristics.[2][3] Consequently, it is

completely miscible with water and a wide range of organic solvents.[1][4] Its ability to dissolve

a broad spectrum of substances, including resins, oils, and both polar and non-polar materials,

makes it a valuable solvent in coatings, cleaning products, inks, and pharmaceutical

formulations.[1][5]
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Physicochemical Properties of 1-Propoxy-2-
propanol
A solid understanding of the physical and chemical properties of 1-propoxy-2-propanol is

essential for its effective use as a solvent. Key properties are summarized in the table below.

Property Value Reference(s)

Molecular Formula C₆H₁₄O₂ [2]

Molecular Weight 118.17 g/mol [2]

CAS Number 1569-01-3 [2]

Appearance Colorless liquid [4]

Boiling Point 149.8 °C [6]

Melting Point -80 °C [6]

Flash Point 48 °C (closed cup) [7]

Density 0.885 g/mL at 25 °C [6]

Vapor Pressure 2.9 mmHg at 25 °C [4]

Water Solubility Completely miscible [1][4]

log P (octanol/water) 0.621 (calculated) [8]

Solubility of Organic Compounds in
Propoxypropanol
Propoxypropanol's balanced hydrophilic and lipophilic nature allows it to be an effective

solvent for a diverse range of organic compounds.

Qualitative Solubility Overview
Propylene glycol n-propyl ether is recognized for its excellent solvency for a variety of resins,

including:
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Epoxies

Acrylics

Alkyds

Polyesters

Nitrocellulose

Polyurethanes

It is also miscible with most common organic solvents.[1] Due to the presence of a hydroxyl

group, 1-propoxy-2-propanol can act as both a hydrogen bond donor and acceptor, enabling it

to dissolve polar compounds.[2] The ether linkage and the propyl group contribute to its ability

to dissolve non-polar substances.[2]

Quantitative Solubility Data
Despite its widespread use, publicly available quantitative solubility data for a broad range of

specific organic compounds in propoxypropanol is limited. The following table summarizes

the available information. Further experimental determination is necessary to expand this

dataset.
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Solute Class Compound
Temperature
(°C)

Solubility Reference(s)

Water Water 20
Completely

Miscible
[4]

Amines Diisopropylamine 25.15 - 35.15

Miscible in all

proportions

(Thermodynamic

study of

mixtures)

[9][10]

Amines Dibutylamine 25.15 - 35.15

Miscible in all

proportions

(Thermodynamic

study of

mixtures)

[9][10]

Amines Tributylamine 25.15 - 35.15

Miscible in all

proportions

(Thermodynamic

study of

mixtures)

[9][10]

Note: The studies on amines focused on the thermodynamic properties of their binary mixtures

with 1-propoxy-2-propanol across the entire composition range, indicating complete miscibility

at the specified temperatures.

Factors Influencing Solubility in Propoxypropanol
The solubility of an organic compound in propoxypropanol is governed by several factors,

primarily stemming from the interplay of intermolecular forces between the solute and the

solvent.
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Add excess solute to propoxypropanol in a sealed vessel

Agitate at constant temperature for an extended period (e.g., 24-72h)

Allow undissolved solid to settle

Withdraw a clear aliquot of the supernatant

Filter the aliquot to remove any remaining solid particles

Analyze the concentration of the solute in the filtrate

Repeat at different temperatures if required

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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